Cas no 89706-96-7 (2H-Pyran-2-one, 5,6-dihydro-4-hydroxy-3-(1-oxoheptyl)-)

2H-Pyran-2-one, 5,6-dihydro-4-hydroxy-3-(1-oxoheptyl)- structure
89706-96-7 structure
Product Name:2H-Pyran-2-one, 5,6-dihydro-4-hydroxy-3-(1-oxoheptyl)-
CAS No:89706-96-7
MF:C12H18O4
MW:226.268924236298
CID:591892
PubChem ID:71325754
Update Time:2025-04-19

2H-Pyran-2-one, 5,6-dihydro-4-hydroxy-3-(1-oxoheptyl)- Chemical and Physical Properties

Names and Identifiers

    • 2H-Pyran-2-one, 5,6-dihydro-4-hydroxy-3-(1-oxoheptyl)-
    • 3-(1-hydroxyheptylidene)oxane-2,4-dione
    • 89706-96-7
    • DTXSID50755033
    • Inchi: 1S/C12H18O4/c1-2-3-4-5-6-9(13)11-10(14)7-8-16-12(11)15/h13H,2-8H2,1H3
    • InChI Key: CQZIAHKOZNQZCR-UHFFFAOYSA-N
    • SMILES: O1C(C(C(CC1)=O)=C(CCCCCC)O)=O

Computed Properties

  • Exact Mass: 226.12050905g/mol
  • Monoisotopic Mass: 226.12050905g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 304
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 3
  • Topological Polar Surface Area: 63.6Ų
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